Cas no 19519-52-9 ( )
structure
Product Name:
CAS No:19519-52-9
MF:C13H25ClN2O
MW:260.803402662277
CID:908180
PubChem ID:54604339
Update Time:2025-04-19
Chemical and Physical Properties
Names and Identifiers
-
- 1,3-di(piperidin-2-yl)propan-2-one,hydrochloride
- Anaferine hydrochloride
- NSC172218
- NSC172219
- DTXSID40713824
- NSC-172218
- 1,3-Di(piperidin-2-yl)propan-2-one--hydrogen chloride (1/1)
- 19519-52-9
- NSC-172219
-
-
- Inchi： 1S/C13H24N2O.ClH/c16-13(9-11-5-1-3-7-14-11)10-12-6-2-4-8-15-12;/h11-12,14-15H,1-10H2;1H
- InChI Key： PPCATRPAZDIYSP-UHFFFAOYSA-N
- SMILES： Cl.O=C(CC1CCCCN1)CC1CCCCN1
Computed Properties
- Exact Mass: 224.18902
- Monoisotopic Mass: 260.1655411g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 17
- Rotatable Bond Count: 4
- Complexity: 208
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 41.1Ų
Experimental Properties
- PSA: 41.13
- LogP: 3.07950
Related Literature
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
-
L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
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